MJN110
MJN110
MJN110 is a diarylmethane.
Brand Name:
Vulcanchem
CAS No.:
1438416-21-7
VCID:
VC0535573
InChI:
InChI=1S/C22H21Cl2N3O4/c23-17-5-1-15(2-6-17)21(16-3-7-18(24)8-4-16)25-11-13-26(14-12-25)22(30)31-27-19(28)9-10-20(27)29/h1-8,21H,9-14H2
SMILES:
C1CC(=O)N(C1=O)OC(=O)N2CCN(CC2)C(C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl
Molecular Formula:
C22H21Cl2N3O4
Molecular Weight:
462.3 g/mol
MJN110
CAS No.: 1438416-21-7
Cat. No.: VC0535573
Molecular Formula: C22H21Cl2N3O4
Molecular Weight: 462.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | MJN110 is a diarylmethane. |
|---|---|
| CAS No. | 1438416-21-7 |
| Molecular Formula | C22H21Cl2N3O4 |
| Molecular Weight | 462.3 g/mol |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 4-[bis(4-chlorophenyl)methyl]piperazine-1-carboxylate |
| Standard InChI | InChI=1S/C22H21Cl2N3O4/c23-17-5-1-15(2-6-17)21(16-3-7-18(24)8-4-16)25-11-13-26(14-12-25)22(30)31-27-19(28)9-10-20(27)29/h1-8,21H,9-14H2 |
| Standard InChI Key | BEADRWVIFHOSGN-UHFFFAOYSA-N |
| SMILES | C1CC(=O)N(C1=O)OC(=O)N2CCN(CC2)C(C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl |
| Canonical SMILES | C1CC(=O)N(C1=O)OC(=O)N2CCN(CC2)C(C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl |
| Appearance | Solid powder |
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